![molecular formula C17H20ClN B121431 1-Naphthylamine, 1,2,3,4-tetrahydro-N-methyl-4-phenyl-, hydrochloride, (Z)- CAS No. 52758-05-1](/img/structure/B121431.png)
1-Naphthylamine, 1,2,3,4-tetrahydro-N-methyl-4-phenyl-, hydrochloride, (Z)-
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Overview
Description
1-Naphthylamine, 1,2,3,4-tetrahydro-N-methyl-4-phenyl-, hydrochloride, (Z)-, is an aromatic amine found in many industrial chemicals. It is used in the production of dyes, pharmaceuticals, and other organic compounds. It is a colorless or pale yellow crystalline solid with a melting point of 240-242°C and a boiling point of 437°C. The chemical formula for 1-Naphthylamine is C10H13ClN.
Scientific Research Applications
Spasmolytic Agents N-[(Benzoyloxy)alkyl]-1,2,3,4-tetrahydro-2-naphthylamine derivatives, synthesized from 1,2,3,4-tetrahydro-2-naphthylamines, have been evaluated for their spasmolytic properties. Some of these compounds showed a nerve-selective effect on the colon, surpassing the reference drug mebeverine in activity. This highlights their potential as spasmolytic agents in medical treatments (Kanao et al., 1982).
Catalysts in Organic Synthesis The compound has been used in the synthesis of pincer 4-functionalized 2-aminomethylbenzo[h]quinoline ruthenium catalysts for ketone reduction. This involves multiple steps, including reaction with ethyl benzoylacetate, bromination, and hydrogenation, demonstrating its utility in complex organic synthesis processes (Facchetti et al., 2016).
Intermediate for Monoamine Oxidase Inhibitors A method was designed for synthesizing 1,2,3,4-tetrahydro-1-naphthalenamine hydrochloride, an important intermediate for monoamine oxidase (MAO) inhibitors. This method's establishment is vital for industrial production, demonstrating the compound's significance in the development of MAO inhibitors (Yu, 2013).
Phytotoxic Properties N-phenyl-2-naphthylamine, a related compound, has been investigated for its phytotoxic properties in plants. It was found to specifically inhibit photosynthesis in algae, indicating its potential as a model compound for studying phytotoxic effects in aquatic environments (Altenburger et al., 2006).
Synthesis of Amino Substituted Derivatives The synthesis of amino substituted derivatives like 1, 2, 3, 4-tetrahydro-6-methoxy-N-methyl-2-phenyl-2-naphthylamine and others was achieved, showing the compound's versatility in the creation of various chemical structures (Nomura et al., 1974).
Hydrodenitrogenation Studies The hydrodenitrogenation of 1-naphthylamine was studied over a sulfided NiMo/Al2O3 catalyst, revealing its ability to react to form various compounds such as tetralin and naphthalene, which aids in understanding the reaction mechanisms in hydrodenitrogenation processes (Zhao et al., 2003).
Pharmacological Properties The pharmacological properties of naphthylpiperazines and tetralylpiperazines, synthesized from 1- and 2-naphthylamine hydrochlorides, have been studied, indicating the compound's role in the development of neurotropic and cardiovascular agents (Červená et al., 1975).
Synthesis of Antidepressants The compound was involved in the improved industrial synthesis of the antidepressant sertraline hydrochloride, showcasing its role in the development of effective pharmaceuticals (Vukics et al., 2002).
Mechanism of Action
While the specific mechanism of action for “1-Naphthylamine, 1,2,3,4-tetrahydro-N-methyl-4-phenyl-, hydrochloride, (Z)-” is not mentioned in the search results, a related compound, Sertraline [1S,4S-N-methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthylamine], has been found to be a highly selective and potent competitive inhibitor of synaptosomal serotonin uptake .
properties
IUPAC Name |
(1S,4S)-N-methyl-4-phenyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N.ClH/c1-18-17-12-11-14(13-7-3-2-4-8-13)15-9-5-6-10-16(15)17;/h2-10,14,17-18H,11-12H2,1H3;1H/t14-,17-;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTSOELQVDLSJFM-RVXRQPKJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCC(C2=CC=CC=C12)C3=CC=CC=C3.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN[C@H]1CC[C@H](C2=CC=CC=C12)C3=CC=CC=C3.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20200388 |
Source
|
Record name | 1-Naphthylamine, 1,2,3,4-tetrahydro-N-methyl-4-phenyl-, hydrochloride, (Z)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20200388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52371-38-7 |
Source
|
Record name | 1-Naphthylamine, 1,2,3,4-tetrahydro-N-methyl-4-phenyl-, hydrochloride, (Z)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052371387 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Naphthylamine, 1,2,3,4-tetrahydro-N-methyl-4-phenyl-, hydrochloride, (Z)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20200388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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